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Compound of Interest

Compound Name: 3-Ethyl-2,3-dimethylhexane

Cat. No.: B12650784

Introduction

3-Ethyl-2,3-dimethylhexane is a saturated acyclic hydrocarbon with the chemical formula
C1o0H22 and a molecular weight of 142.28 g/mol .[1] As a branched-chain alkane, its structural
elucidation and characterization are paramount for various applications in chemical research
and development, including its potential use as a reference compound in fuel and lubricant
analysis. This technical guide provides a comprehensive overview of the predicted
spectroscopic data for 3-Ethyl-2,3-dimethylhexane, focusing on Mass Spectrometry (MS),
Carbon-13 Nuclear Magnetic Resonance (3*C-NMR), and Proton Nuclear Magnetic Resonance
(*H-NMR) spectroscopy. In the absence of publicly available experimental spectra, this guide
leverages established principles of spectroscopic interpretation for alkanes to provide a robust,
predicted spectroscopic profile. This document is intended for researchers, scientists, and drug
development professionals who require a detailed understanding of the spectroscopic
properties of this molecule.

Molecular Structure and Isomerism

3-Ethyl-2,3-dimethylhexane belongs to the large family of decane isomers. Its structure
features a hexane backbone with two methyl groups at positions 2 and 3, and an ethyl group at
position 3. This specific arrangement of substituents gives rise to a chiral center at the C3
position, meaning the molecule can exist as two enantiomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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